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Renierone is a member of the tetrahydroisoquinoline quinones (THQs), a class of metabolites primarily
isolated from marine sponges of the genus Haliclona (formerly known as Reniera) [1] [2]. These compounds

are noted for their diverse biological activities.

The table below summarizes the basic information available for Renierone and some of its closely related

derivatives:

Compound Name Structural Features Reported Biological Activities

Renierone [2] A common isoquinolinequinone Serves as a typical degradation
derivative. product of other renieramycins [1].

O-demethylrenierone Renierone derivative with a Showed the highest anti-inflammatory

(5) [2] hydroxyl group instead of a activity in a study on human cell co-
methoxy group. cultures [2].

N-formyl-1,2- Renierone derivative with an N- Exhibited moderate anti-inflammatory

dihydrorenierone (7) [2] formyl group. activity; the N-formyl group may be a

key functional group [2].
Other Derivatives (1-4, Include new O-demethyl Showed variable anti-inflammatory
8) [2] derivatives and a novel ester. activities [2].

Reported Anti-Inflammatory Mechanisms
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One study investigated the anti-inflammatory potential of several isoquinolinequinones, including O-
demethylrenierone and N-formyl-1,2-dihydrorenierone, using a co-culture system of human intestinal

epithelial (Caco-2) and macrophage (THP-1) cells [2]. The proposed mechanism includes:

¢ Inhibition of Inflammatory Mediators: The bioactive compounds inhibited the lipopolysaccharide
(LPS) and interferon-gamma (IFNy)-induced production of nitric oxide (NO) and prostaglandin E2
(PGEZ2) [2].

e Down-regulation of Enzymes: This was achieved by down-regulating the expression of inducible
nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) [2].

¢ Action on Signaling Pathways: The compounds suppressed the activation of the NF-kB signaling
pathway by inhibiting the phosphorylation of MAPKs (Mitogen-Activated Protein Kinases), which
prevented NF-kB from translocating into the nucleus to initiate inflammation [2].

e Activation of Protective Pathways: They also promoted the nuclear translocation of Nrf2, leading to
increased expression of the antioxidant enzyme heme oxygenase-1 (HO-1) [2].

The following diagram illustrates this experimental workflow and the proposed signaling pathways involved.
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Experimental Workflow Proposed Mechanism of Action
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Limitations and Research Gaps
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The search results reveal significant limitations that prevent a full guide:

¢ Lack of Direct Comparative Data: While several compounds are listed, the available studies do not
provide a systematic, side-by-side comparison of their performance across a standardized set of
assays (e.g., IC50 values, binding affinity) [2].

o Limited Scope of Activity Data: Information is primarily focused on anti-inflammatory activity.
Other notable activities for this compound class, such as cytotoxic and antimicrobial effects, are
mentioned but without detailed experimental data for comparison [1] [2].

¢ Absence of Detailed Protocols: The search results describe experimental goals and outcomes but
do not contain the granular, step-by-step experimental protocols required for replication in a
laboratory setting [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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similar-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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